Cas no 2138089-68-4 (3-(Ethylamino)-4-methylcyclohexan-1-ol)

• Product Name: 3-(Ethylamino)-4-methylcyclohexan-1-ol
• CAS No: 2138089-68-4
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6298852
• PubChem ID: 165497274
• Update Time: 2025-06-08

3-(Ethylamino)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138089-68-4
• 3-(ethylamino)-4-methylcyclohexan-1-ol
• EN300-1159007
• 3-(Ethylamino)-4-methylcyclohexan-1-ol

• Inchi： 1S/C9H19NO/c1-3-10-9-6-8(11)5-4-7(9)2/h7-11H,3-6H2,1-2H3
• InChI Key： CAQOIMLJOHKYOY-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)NCC

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(Ethylamino)-4-methylcyclohexan-1-ol

Professional Introduction to 3-(Ethylamino)-4-methylcyclohexan-1-ol (CAS No. 2138089-68-4)

3-(Ethylamino)-4-methylcyclohexan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138089-68-4, has garnered attention due to its potential applications in drug development and bioorganic synthesis. The presence of both an ethylamino group and a cyclohexane ring provides a versatile framework for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure, featuring a cyclohexane backbone with substituents at the 3rd and 4th positions, contributes to its distinct chemical behavior. The Ethylamino moiety introduces basicity and potential hydrogen bonding capabilities, while the methyl group at the 4th position influences steric hindrance and electronic distribution. These features are crucial in determining its reactivity and interaction with biological targets, making it a subject of interest for medicinal chemists.

In recent years, there has been growing interest in the development of novel pharmacophores that combine structural complexity with favorable pharmacokinetic properties. 3-(Ethylamino)-4-methylcyclohexan-1-ol fits well within this paradigm, as its cyclohexane ring provides a rigid scaffold that can enhance binding affinity, while the amine group offers opportunities for further derivatization. Such structural motifs are often explored in the design of drugs targeting neurological disorders, where precise spatial and electronic interactions are critical.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex bioactive molecules. The cyclohexane ring is a common structural element in many natural products and drug candidates, known for its ability to mimic biological structures and improve metabolic stability. By incorporating functional groups like the Ethylamino moiety, chemists can fine-tune the properties of these derivatives to achieve desired biological effects.

The Ethylamino group in particular is noteworthy for its versatility. It can participate in various chemical reactions, including acylation, alkylation, and condensation reactions, enabling the synthesis of a wide range of derivatives. This flexibility makes 3-(Ethylamino)-4-methylcyclohexan-1-ol a valuable building block for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the importance of cyclohexane derivatives in drug discovery. For instance, compounds with similar structural motifs have been investigated for their potential as serotonin receptor modulators, dopamine reuptake inhibitors, and other neuroactive agents. The presence of both an amine group and a cyclic structure in 3-(Ethylamino)-4-methylcyclohexan-1-ol suggests that it may exhibit similar pharmacological properties, making it a promising candidate for further exploration.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors such as cyclohexanone or cyclohexanol. Advanced synthetic techniques, including asymmetric catalysis and transition metal-mediated reactions, can be employed to introduce specific stereocenters and functional groups with high precision. These synthetic strategies are crucial for producing derivatives with enhanced biological activity and reduced toxicity.

In addition to its pharmaceutical applications, 3-(Ethylamino)-4-methylcyclohexan-1-ol has potential uses in material science and industrial chemistry. Its unique structural features make it suitable for developing novel polymers or additives that require specific chemical properties. For example, derivatives of this compound could be used to enhance the stability or solubility of other molecules in industrial processes.

The compound's behavior in various solvents and under different reaction conditions has also been studied extensively. Understanding these properties is essential for optimizing its use in synthetic chemistry and ensuring reproducibility in experimental protocols. Researchers have found that 3-(Ethylamino)-4-methylcyclohexan-1-ol exhibits interesting solubility characteristics in both polar and non-polar solvents, which can be leveraged to tailor its applications.

The future prospects for this compound are promising, with ongoing research exploring new synthetic pathways and biological applications. As our understanding of molecular interactions continues to evolve, compounds like 3-(Ethylamino)-4-methylcyclohexan-1-ol will likely play an increasingly important role in drug development and beyond. Their unique structural features offer a rich ground for innovation, making them indispensable tools for chemists and biologists alike.